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Compound of Interest

Compound Name:
2-(Dimethylamino)ethanethiol

hydrochloride

CAS No.: 13242-44-9

Cat. No.: B049951

Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for the proper management of 2-(Dimethylamino)ethanethiol hydrochloride
(CAS No. 13242-44-9), including detailed operational and disposal protocols.

Chemical and Physical Properties

Property Value

Molecular Formula C4H12ClNS

Molecular Weight 141.67 g/mol

Appearance White to off-white solid

Odor Strong, unpleasant (stench)

Melting Point 150-160 °C (302-320 °F)

Solubility Soluble in water
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Source:[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
2-(Dimethylamino)ethanethiol hydrochloride is classified as an irritant that can cause skin,

eye, and respiratory tract irritation.[3][4] It is also characterized by a powerful and unpleasant

odor.[3] Adherence to stringent safety protocols is crucial to mitigate risks.

Recommended Personal Protective Equipment (PPE)

PPE Category Item Specifications

Engineering Controls Chemical Fume Hood

All handling must be

conducted in a certified

chemical fume hood to control

vapor inhalation and odor.[5]

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves with a

minimum thickness of >0.11

mm are recommended. Always

inspect gloves before use.[5]

Eye and Face Protection Safety Goggles
Wear tightly fitting safety

goggles with side-shields.[5]

Skin and Body Protection Laboratory Coat

A standard lab coat should be

worn to protect against

splashes.[5]

Respiratory Protection Respirator

If dust is generated or

exposure limits are exceeded,

a NIOSH-approved respirator

is required.[2][6]

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of 2-
(Dimethylamino)ethanethiol hydrochloride and ensuring a safe laboratory environment.
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Step-by-Step Handling Procedure:

Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible.[4] Prepare a bleach solution (typically a 1:1 mixture of commercial

bleach and water) within the fume hood for the immediate decontamination of glassware and

utensils.[5]

Weighing and Transfer: Conduct all weighing and transfers of the solid material within a

chemical fume hood to minimize inhalation of dust and control the stench.[2] Use appropriate

tools (e.g., spatula, weighing paper) that can be easily decontaminated.

Inert Atmosphere: This compound is hygroscopic and sensitive to air and moisture.[2][3] It

should be handled and stored under an inert gas, such as nitrogen or argon.[7]

Storage: Keep the container tightly closed in a dry, well-ventilated place.[2][3] Recommended

storage is at room temperature or between 2-8°C, under an inert atmosphere.[1][3]

Emergency Procedures
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[4]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical

attention if irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention.[4]

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth

with water and seek medical attention.[3]
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Disposal Plan
Proper disposal of 2-(Dimethylamino)ethanethiol hydrochloride and associated waste is

essential to prevent environmental contamination and odor issues.

Waste Neutralization and Disposal Protocol:

Contaminated Materials: All disposable items that have come into contact with the chemical

(e.g., gloves, weighing paper, pipette tips) should be collected in a sealed plastic bag within

the fume hood.[8]

Decontamination of Glassware: Submerge all contaminated glassware and utensils in the

prepared bleach bath within the fume hood. Allow them to soak for at least 14 hours to

neutralize the thiol.[5]

Liquid Waste: Unused solutions should be carefully added to a cooled bleach solution in the

fume hood to neutralize the odor.[8]

Final Disposal: The neutralized solution and all contaminated solid waste must be disposed

of as hazardous waste.[5][8] All chemical waste must be disposed of in accordance with

national and local regulations.[2] Contact a licensed professional waste disposal service.[3]

Workflow for Handling 2-(Dimethylamino)ethanethiol
Hydrochloride
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Figure 1: Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of 2-(Dimethylamino)ethanethiol
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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